![molecular formula C15H8Br2O2 B3033061 (5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone CAS No. 75630-71-6](/img/structure/B3033061.png)
(5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone
Overview
Description
(5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C15H8Br2O2 and its molecular weight is 380.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- A novel series of benzofuran derivatives, including (5,7-Dibromo-1-benzofuran-2-yl)(phenyl)methanone, have been synthesized and shown to exhibit antimicrobial activity. These compounds were prepared through Knoevenagel condensation and characterized using spectroscopic techniques. Their antimicrobial properties were established through screening studies (Kenchappa et al., 2016).
Alzheimer's Disease Research
- Benzofuran-2-yl(phenyl)methanone derivatives, including compounds similar to this compound, have been synthesized and evaluated as probes for β-amyloid plaques in Alzheimer's disease. These derivatives exhibited high affinity for Aβ(1-42) aggregates and have potential as tools for detecting β-amyloid plaques in Alzheimer's disease brains (Cui et al., 2011).
Antioxidant Activity
- A study on the synthesis, antimicrobial, antioxidant, and docking properties of similar benzofuran derivatives, including (3-alkoxy-5-nitrobenzofuran-2-yl)(phenyl)methanone derivatives, showed significant free radical scavenging activity. These compounds were characterized using various spectroscopic methods and evaluated for their biological properties (Rashmi et al., 2014).
Antimitotic Activity
- Benzofuran linked tetralones, structurally related to benzofuran-2-yl(phenyl)methanones, have been synthesized and screened for antimitotic activity. The compounds showed promising activity in this area, suggesting their potential in cancer research (Umesha et al., 2018).
Enzyme Inhibition and Radical Scavenging
- A range of benzofuran-2-yl(phenyl)methanone derivatives were synthesized and found to inhibit α-amylase effectively and scavenge radicals (DPPH and ABTS). These activities suggest their potential use in treating metabolic disorders and as antioxidants (Ali et al., 2020).
Cytotoxicity Studies
- Novel substituted benzofuran-2-yl(phenyl)methanone analogs were synthesized and assessed for their antimicrobial activity and cytotoxicity, indicating their potential in developing new antimicrobial agents with reduced toxicity (Shankar et al., 2018).
Mechanism of Action
Target of Action
Benzofuran derivatives, which this compound is a part of, have been found to exhibit a wide array of biological activities, making them a privileged structure in the field of drug discovery .
Mode of Action
Some benzofuran derivatives have been found to interact with their targets in a way that leads to antimicrobial effects
Biochemical Pathways
Benzofuran derivatives have been found to affect various biochemical pathways, leading to a range of biological activities . More research is needed to identify the specific pathways affected by this compound.
Pharmacokinetics
Improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing .
Result of Action
Benzofuran derivatives have been found to exhibit a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Properties
IUPAC Name |
(5,7-dibromo-1-benzofuran-2-yl)-phenylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8Br2O2/c16-11-6-10-7-13(19-15(10)12(17)8-11)14(18)9-4-2-1-3-5-9/h1-8H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIOPLRFUVZPJKW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC3=CC(=CC(=C3O2)Br)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8Br2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40363262 | |
Record name | (5,7-dibromo-1-benzofuran-2-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40363262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
380.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
75630-71-6 | |
Record name | (5,7-dibromo-1-benzofuran-2-yl)(phenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40363262 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.